N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide

• IUPAC Name: N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H14F3N5O2S/c1-23-14(16(17,18)19)22-24(15(23)26)8-7-20-12(25)11-9-27-13(21-11)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,20,25)
• InChI Key: UKJOGMQGUPONQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=CSC(=N2)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C16H14F3N5O2S
• Molecular Weight: 397.4 g/mol

Description

N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H14F3N5O2S and its molecular weight is 397.38. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Oxazoles : Kumar et al. (2012) reported the synthesis of 2-phenyl-4,5-substituted oxazoles using copper-catalyzed intramolecular cyclization. This method may be relevant for synthesizing compounds structurally similar to the one , providing insight into potential synthesis pathways (Kumar et al., 2012).

• Activated Carboxylates from Photooxygenation of Oxazoles : Wasserman et al. (1981) explored the use of oxazoles as activated forms of carboxylic acids, a process that could be applied to the synthesis or modification of compounds like the one you're interested in (Wasserman et al., 1981).

Biological Activities

• Biological Activity of Thiazole Derivatives : Liu et al. (2004) investigated the biological activity of 2-methyl-4-trifluoromethylthiazole-5-carboxamide derivatives, indicating that compounds with structural similarities may possess fungicidal and insecticidal properties (Liu et al., 2004).

• Synthesis of Thiazole-5-carboxylates : Fong et al. (2004) reported on the photolysis-based synthesis of thiazole-5-carboxylate esters, which could be relevant for derivatives of the compound (Fong et al., 2004).

Antimicrobial Agents

• Antimicrobial Triazole Derivatives : Jadhav et al. (2017) synthesized novel compounds derived from 1H-1,2,3-triazole with potential antimicrobial activities. These findings could be applicable for exploring antimicrobial properties in structurally similar compounds (Jadhav et al., 2017).

• Trifluoromethyl Heterocycles Synthesis : Honey et al. (2012) utilized ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate for the synthesis of various trifluoromethyl heterocycles, which might be related to the synthesis or modification of the compound you're interested in (Honey et al., 2012).